Cas no 852368-80-0 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852368-80-0
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 5902965
• PubChem ID: 7117559
• Update Time: 2025-10-30

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[2-(1-cyclohexen-1-yl)ethyl]-2-methyl-α-oxo-
• N-[2-(1-cyclohexenyl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• MLS000720351
• F0675-0315
• CHEMBL1410213
• AKOS024594870
• HMS2548F23
• N-[2-(cyclohexen-1-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxidanylidene-ethanamide
• cid_7117559
• BDBM45169
• N-[2-(cyclohexen-1-yl)ethyl]-2-keto-2-(2-methyl-1H-indol-3-yl)acetamide
• SMR000236256
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• N-[2-(cyclohexen-1-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 852368-80-0
• N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C19H22N2O2/c1-13-17(15-9-5-6-10-16(15)21-13)18(22)19(23)20-12-11-14-7-3-2-4-8-14/h5-7,9-10,21H,2-4,8,11-12H2,1H3,(H,20,23)
• InChI Key： OCVNBHWCDKBMOU-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852368-80-0)

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 852368-80-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The structural composition of this compound includes a cyclohexenyl moiety linked to an ethyl group, which is further connected to an indole ring system substituted with a methyl group at the 2-position and an amide functionality at the 3-position.

The indole moiety is particularly noteworthy, as indole derivatives are well-documented for their diverse pharmacological properties. These derivatives have been extensively studied for their roles in various biological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory effects. The presence of the 2-methyl-1H-indol-3-yl group in N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suggests that this compound may exhibit similar pharmacological activities. Specifically, the indole ring can interact with a range of biological targets, including receptors and enzymes involved in pain perception, mood regulation, and metabolic pathways.

The amide functionality in the molecule is another critical feature that contributes to its potential therapeutic applications. Amides are commonly found in biologically active molecules and are known for their ability to form hydrogen bonds, which can enhance binding affinity and stability when interacting with biological targets. In this context, the amide group in N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxyacetamide may play a crucial role in modulating the compound's interactions with specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in understanding how N-2-(cyclohexenyl)ethyl derivatives interact with biological targets. For instance, studies have shown that indole derivatives can bind to serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural features of N-(cyclohexenyl)ethylindole amides suggest that they may have similar effects on these receptors.

In addition to their potential applications in central nervous system disorders, these compounds have also been explored for their anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and cardiovascular diseases. The ability of indole derivatives to modulate inflammatory pathways has been demonstrated through various preclinical studies. The specific arrangement of atoms in N-N'-(cyclohexenyl)ethylindole amides may confer unique anti-inflammatory effects by interacting with inflammatory mediators and signaling pathways.

The cyclohexenyl moiety is another structural feature that contributes to the complexity and potential functionality of this compound. Cycloalkenes are known for their ability to influence the electronic properties and conformational flexibility of molecules. In N-N'-(cyclohexenyl)ethylindole amides, the cyclohexenyl ring may provide steric hindrance or electronic modulation that affects binding interactions with biological targets. This can be particularly important for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of N-N'-(cyclohexenyl)ethylindole amides presents both challenges and opportunities for medicinal chemists. The synthesis typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for constructing the indole ring system.

The pharmacokinetic properties of N-N'-(cyclohexenyl)ethylindole amides are also critical considerations in drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly evaluated to ensure that a compound is safe and effective for therapeutic use. Computational models can predict these properties based on molecular structure, providing valuable insights into potential drug candidates before they enter preclinical testing.

In conclusion, N-N'-(cyclohexenyl)ethylindole amides represent a promising class of compounds with potential applications across multiple therapeutic areas. Their unique structural features—combining cycloalkene moieties with indole systems—make them interesting candidates for further investigation. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like N-N'-(cyclohexenyl)ethylindole amides will likely play an increasingly important role in the development of novel therapeutics.